Cas no 763130-63-8 (2-[(4-ISOPROPYLANILINO)METHYL]-5-METHOXYBENZENOL)

• Product Name: 2-[(4-ISOPROPYLANILINO)METHYL]-5-METHOXYBENZENOL
• CAS No: 763130-63-8
• MF: C₁₇H₂₁NO₂
• MW: 271.35414481163
• CID: 3030175
• Update Time: 2025-06-10

2-[(4-ISOPROPYLANILINO)METHYL]-5-METHOXYBENZENOL Chemical and Physical Properties

Names and Identifiers

• 2-[(4-ISOPROPYLANILINO)METHYL]-5-METHOXYBENZENOL
• 2-((4-ISOPROPYLANILINO)METHYL)-5-METHOXYPHENOL
• SALOR-INT L446858-1EA

• Inchi： 1S/C17H21NO2/c1-12(2)13-4-7-15(8-5-13)18-11-14-6-9-16(20-3)10-17(14)19/h4-10,12,18-19H,11H2,1-3H3
• InChI Key： RAGWQSJFTHVRSE-UHFFFAOYSA-N
• SMILES： N(C1C=CC(C(C)C)=CC=1)CC1C(O)=CC(OC)=CC=1

Additional information on 2-[(4-ISOPROPYLANILINO)METHYL]-5-METHOXYBENZENOL

Comprehensive Overview of 2-[(4-ISOPROPYLANILINO)METHYL]-5-METHOXYBENZENOL (CAS No. 763130-63-8)

The compound 2-[(4-ISOPROPYLANILINO)METHYL]-5-METHOXYBENZENOL (CAS No. 763130-63-8) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound, often referred to by its systematic name or CAS number, belongs to a class of aniline derivatives and exhibits potential applications in drug discovery and material science. Its molecular framework combines a methoxybenzene core with an isopropylanilino substituent, making it a subject of interest for researchers exploring bioactive molecules and synthetic intermediates.

In recent years, the demand for custom synthesis and high-purity compounds like 2-[(4-ISOPROPYLANILINO)METHYL]-5-METHOXYBENZENOL has surged, driven by advancements in precision medicine and green chemistry. Researchers frequently search for this compound's synthetic pathways, solubility profiles, and stability under various conditions, reflecting its relevance in modern laboratories. The compound's CAS No. 763130-63-8 serves as a critical identifier in chemical databases and regulatory documentation, ensuring accurate referencing across scientific literature.

One of the trending topics associated with 2-[(4-ISOPROPYLANILINO)METHYL]-5-METHOXYBENZENOL is its potential role in targeted drug delivery systems. With the rise of nanotechnology and bioconjugation techniques, this compound's structural flexibility allows it to act as a linker molecule or functional group modifier. Questions such as "How does 2-[(4-ISOPROPYLANILINO)METHYL]-5-METHOXYBENZENOL interact with biological membranes?" or "What are its spectroscopic properties?" are commonly explored in academic forums and search engines, highlighting its interdisciplinary appeal.

From a synthetic chemistry perspective, the compound's methoxy and anilino groups offer versatile sites for chemical modifications. This adaptability aligns with the growing interest in sustainable synthesis methods, where researchers aim to minimize waste and energy consumption. The CAS No. 763130-63-8 is often cross-referenced in studies focusing on catalysis and reaction optimization, underscoring its utility in process chemistry.

In addition to its scientific applications, 2-[(4-ISOPROPYLANILINO)METHYL]-5-METHOXYBENZENOL is also discussed in the context of analytical standards and quality control. Laboratories rely on its well-defined chromatographic behavior and spectral data for calibrating instruments and validating methods. Searches related to "HPLC analysis of CAS 763130-63-8" or "NMR peaks for 2-[(4-ISOPROPYLANILINO)METHYL]-5-METHOXYBENZENOL" are prevalent, reflecting its practical importance in analytical chemistry.

As the scientific community continues to explore novel chemical entities, 2-[(4-ISOPROPYLANILINO)METHYL]-5-METHOXYBENZENOL remains a compound of interest due to its balanced lipophilicity and electronic properties. Its compatibility with high-throughput screening platforms and computational modeling tools further enhances its appeal. Whether in academic research or industrial applications, this compound exemplifies the synergy between structural design and functional performance.